1,2-Dichloro-4-fluoro-5-nitrobenzene
Overview
Description
1,2-Dichloro-4-fluoro-5-nitrobenzene is a compound that has been studied in nematic solvents . It may be used in the combinatorial solid-phase synthesis of bis-heterocyclic compounds .
Synthesis Analysis
This compound may be used in the combinatorial solid-phase synthesis of bis-heterocyclic compounds . It was employed as a solute to investigate the possibility of selective excitation in coupled multispin systems .Molecular Structure Analysis
The molecular formula of 1,2-Dichloro-4-fluoro-5-nitrobenzene is Cl2C6H2(F)NO2 . It has a molecular weight of 209.99 .Chemical Reactions Analysis
1,2-Dichloro-4-fluoro-5-nitrobenzene may be used in the combinatorial solid-phase synthesis of bis-heterocyclic compounds . It was employed as a solute to investigate the possibility of selective excitation in coupled multispin systems .Physical And Chemical Properties Analysis
The compound has a boiling point of 247 °C and a melting point of 17 °C . It has a density of 1.596 g/mL at 25 °C . The refractive index is 1.575 (lit.) .Scientific Research Applications
Density Functional Theory (DFT) Studies
The compound “1,2-Dichloro-4-fluoro-5-Nitrobenzene” (DFNB) has been subjected to density functional theory (DFT) studies using the B3LYP/6-31+G (d,p) method . This method is a popular computational technique used to investigate the electronic structure of molecules in quantum chemistry .
Spectroscopic Techniques
DFNB has been characterized using various spectroscopic techniques such as Fourier Transform Infrared Spectroscopy (FT-IR), Fourier Transform Raman Spectroscopy (FT-Raman), and Nuclear Magnetic Resonance (NMR) spectroscopy . These techniques provide valuable information about the molecular structure and chemical environment of the compound .
Molecular Electrostatic Potential (MEP) Studies
Molecular Electrostatic Potential (MEP) studies have been conducted on DFNB . MEP is a useful tool in understanding the sites for electrophilic attack and nucleophilic reactions, providing insight into the reactivity and molecular interactions of the compound .
Combinatorial Solid-Phase Synthesis
DFNB may be used in the combinatorial solid-phase synthesis of bis-heterocyclic compounds . This process is a powerful tool for the rapid generation of large libraries of diverse molecules, which is particularly useful in drug discovery .
Investigation of Selective Excitation in Coupled Multispin Systems
DFNB has been employed as a solute to investigate the possibility of selective excitation in coupled multispin systems . This research can contribute to the understanding of spin dynamics, which is crucial in areas such as nuclear magnetic resonance and quantum computing .
Chemical Manufacturing
DFNB is commercially available and used in chemical manufacturing . It is often used as a starting material or intermediate in the synthesis of other chemical compounds .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1,2-dichloro-4-fluoro-5-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl2FNO2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXOCDIKCKFOUDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)Cl)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl2FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90336466 |
Source
|
| Record name | 1,2-Dichloro-4-fluoro-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90336466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dichloro-4-fluoro-5-nitrobenzene | |
CAS RN |
2339-78-8 |
Source
|
| Record name | 1,2-Dichloro-4-fluoro-5-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2339-78-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Dichloro-4-fluoro-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90336466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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